Cas no 1532-02-1 (Pentanoic acid,4-(1-piperidinyl)cyclohexyl ester)

• Product name: Pentanoic acid,4-(1-piperidinyl)cyclohexyl ester
• CAS No: 1532-02-1
• MF: C₁₆H₂₉NO₂
• MW: 267.40696
• CID: 161588
• PubChem ID: 200340

Pentanoic acid,4-(1-piperidinyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-(1-piperidinyl)cyclohexyl ester
• Pentanoic acid, 4-(1-piperidinyl)cyclohexyl ester (9CI)
• (4-piperidin-1-ylcyclohexyl) pentanoate
• Valeric acid 4-piperidinocyclohexyl ester
• 4-Piperidinocyclohexylvalerate
• 1532-02-1
• DTXSID90165273
• Cyclohexanol, 4-piperidino-, valerate
• 4-Piperidinocyclohexyl valerate
• Valeric acid, 4-piperidinocyclohexyl ester
• Pentanoic acid, 4-(1-piperidinyl)cyclohexyl ester
• BRN 1575285

• Inchi： InChI=1S/C16H29NO2/c1-2-3-7-16(18)19-15-10-8-14(9-11-15)17-12-5-4-6-13-17/h14-15H,2-13H2,1H3
• InChI Key： BELYKPLCHUFRRA-UHFFFAOYSA-N
• SMILES： CCCCC(OC1CCC(N2CCCCC2)CC1)=O

Computed Properties

• Exact Mass: 267.21997
• Monoisotopic Mass: 267.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 29.54